N-[(2-Chloro-4-nitrophenyl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine

• IUPAC Name: N-[(2-chloro-4-nitrophenyl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• InChI: InChI=1S/C14H15ClN2O4S/c1-2-6-16(13-5-7-22(20,21)10-13)9-11-3-4-12(17(18)19)8-14(11)15/h1,3-4,8,13H,5-7,9-10H2
• InChI Key: QNXAEJRMONWOAB-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1=C(C=C(C=C1)[N+](=O)[O-])Cl)C2CCS(=O)(=O)C2
• Molecular Formula: C14H15ClN2O4S
• Molecular Weight: 342.8 g/mol

Description

The compound “N-[(2-Chloro-4-nitrophenyl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine” does not have a lot of information available. It is a complex organic compound. More research is needed to fully understand its properties and potential applications.

Scientific Research Applications

Photo-Induced Catalysis

• The compound is utilized in photo-triggered thiol-Michael 'click' reactions, showcasing its role in photopolymerization processes (Xi et al., 2013).

Synthesis of N-Methyl- and N-Alkylamines

• It plays a role in the synthesis of N-methyl- and N-alkylamines, important in various life-science molecules (Senthamarai et al., 2018).

Prototropic Tautomerism and Photochromism

• The compound's derivatives are studied for prototropic phenomena and photochromism in clathrate crystals (Ito et al., 2011).

Graphene-Based Catalysis

• It's relevant in graphene-based catalysts for the reduction of nitro compounds to amines, crucial in drug synthesis (Nasrollahzadeh et al., 2020).

Oxidation of Antioxidants

• Studies include its role in the oxidation of antioxidants, significant in rubber industry applications (Rapta et al., 2009).

Nucleofugality Patterns in Aminolysis and Phenolysis

• It contributes to understanding nucleofugality in the aminolysis and phenolysis of S-aryl O-aryl thiocarbonates (Castro et al., 2009).

Anticonvulsant and Neurotoxic Properties

• Research explores its derivatives for potential anticonvulsant and neurotoxic properties (Vamecq et al., 2000).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks to human health and the environment. This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. For example, a novel method for synthesizing a similar compound has been proposed, which could potentially be applied to this compound.